Cas no 1805428-55-0 (Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate)
Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate
-
- Inchi: 1S/C10H10BrF2NO3/c1-16-6(15)3-5-4-14-9(11)8(17-2)7(5)10(12)13/h4,10H,3H2,1-2H3
- InChI Key: DHPQCDIWSOSWCO-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C(F)F)=C(C=N1)CC(=O)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 268
- XLogP3: 2.3
- Topological Polar Surface Area: 48.4
Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029057302-1g |
Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate |
1805428-55-0 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate
Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate: A Comprehensive Overview
Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate, with CAS No. 1805428-55-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, difluoromethyl, and methoxy groups, along with an acetate ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.
The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical reactions. The bromo group at position 2 introduces electrophilic aromatic substitution reactivity, while the difluoromethyl group at position 4 contributes to the molecule's electronic properties and enhances its stability. The methoxy group at position 3 adds electron-donating effects, which can influence the molecule's reactivity and solubility. Finally, the acetate ester group at position 5 provides a protecting group for the hydroxyl functionality during synthesis.
Recent studies have highlighted the importance of such multifunctional compounds in medicinal chemistry. For instance, researchers have explored the use of Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate as a precursor for synthesizing bioactive molecules with potential therapeutic applications. The bromine atom in the structure can act as a leaving group, enabling nucleophilic substitution reactions that are crucial in forming new chemical bonds. Additionally, the difluoromethyl group has been shown to enhance the pharmacokinetic properties of drugs by improving their bioavailability and reducing toxicity.
One of the most promising areas of research involving this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By incorporating Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate into kinase inhibitor designs, scientists aim to create molecules that can selectively target these enzymes with high potency and specificity.
Furthermore, advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of this compound with various biological targets. Molecular docking studies have revealed that Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate can interact with key residues in protein active sites, suggesting its potential as a lead compound for drug development. These findings underscore the importance of understanding the structural and electronic properties of such compounds to optimize their biological activity.
In terms of synthesis, Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate can be prepared through a series of well-established organic reactions. The synthesis typically involves nucleophilic aromatic substitution or coupling reactions to introduce the various substituents onto the pyridine ring. The use of protecting groups, such as the acetate ester, ensures that sensitive functionalities are preserved during intermediate steps.
The versatility of this compound extends beyond medicinal chemistry. It has also found applications in materials science, where its unique electronic properties make it a candidate for use in organic electronics. For example, researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate electron transport within device structures.
Looking ahead, ongoing research into Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate is expected to yield further insights into its chemical reactivity and biological activity. Collaborative efforts between chemists and biologists are paving the way for innovative applications in drug discovery and materials science. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both fundamental and applied research.
1805428-55-0 (Methyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)